Cas no 2225141-85-3 (4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 2225141-85-3
• MF: C₅H₈Cl₃N
• MW: 188.482718467712
• CID: 5174553
• PubChem ID: 137951346
• Update Time: 2025-06-11

4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-1,2,3,6-tetrahydropyridine hydrochloride
• 4,5-dichloro-1,2,3,6-tetrahydropyridine;hydrochloride
• starbld0048983
• Z1572021773
• 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride

• Inchi： 1S/C5H7Cl2N.ClH/c6-4-1-2-8-3-5(4)7;/h8H,1-3H2;1H
• InChI Key： SEGAXBBYWVOGBN-UHFFFAOYSA-N
• SMILES： ClC1=C(CNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Topological Polar Surface Area: 12

Additional information on 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride

Comprehensive Overview of 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2225141-85-3)

4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2225141-85-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its abbreviated name 4,5-DCTHP hydrochloride, is a derivative of tetrahydropyridine, a class of compounds known for their versatility in organic synthesis and pharmaceutical research. The presence of chlorine atoms at the 4 and 5 positions of the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS No. 2225141-85-3 is a critical identifier for researchers and manufacturers seeking to explore the compound's properties. In the context of modern drug discovery and material science, 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride has been studied for its potential role in the development of novel bioactive molecules. Its structural framework allows for further functionalization, which is a key requirement in the design of targeted therapies and high-performance materials. Recent trends in green chemistry have also highlighted the importance of such intermediates in reducing synthetic steps and improving overall efficiency.

One of the most frequently asked questions about 4,5-DCTHP hydrochloride revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are essential for reproducible results in both academic and industrial settings. The compound's solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, makes it a practical choice for laboratory applications. Additionally, its stability under controlled conditions ensures that it can be stored and handled with relative ease, further enhancing its appeal to chemists.

In the realm of pharmaceutical research, 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride has been explored as a precursor for the development of central nervous system (CNS) agents. Its ability to interact with specific biological targets has prompted investigations into its potential use in neurological disorders. Moreover, the compound's electrophilic character makes it a candidate for covalent inhibitor design, a growing area of interest in drug development. These applications align with the increasing demand for precision medicine and personalized therapeutics, which are among the top trends in healthcare today.

From an industrial perspective, CAS No. 2225141-85-3 is valued for its role in the production of agrochemicals and specialty chemicals. The compound's reactivity enables the creation of derivatives with tailored properties, such as improved pesticidal activity or enhanced material durability. As sustainability becomes a priority across industries, the efficient use of intermediates like 4,5-DCTHP hydrochloride contributes to waste reduction and resource optimization. This aligns with the broader goals of circular economy initiatives, which are gaining traction worldwide.

In summary, 4,5-Dichloro-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2225141-85-3) is a multifaceted compound with significant potential in scientific research and industrial applications. Its unique chemical properties, combined with the growing emphasis on sustainable practices and innovative therapeutics, position it as a valuable asset in the evolving landscape of chemistry and beyond. Researchers and manufacturers alike continue to explore its capabilities, driven by the need for efficient and targeted solutions in their respective fields.